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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

adhering to regulatory compliance. This guide provides detailed procedures for the safe

disposal of 2-Naphthyl methacrylate, a compound commonly used in the synthesis of

polymers and other advanced materials.

Chemical and Physical Properties

Property Value

CAS Number 10475-46-4

Molecular Formula C14H12O2

Molecular Weight 212.24 g/mol

Appearance Colorless crystals or solid

Melting Point 62-64°C

Hazard Identification and Personal Protective Equipment
(PPE)
2-Naphthyl methacrylate is classified as an irritant. It can cause skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] Therefore, strict
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adherence to safety protocols is essential.

Required Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves.[4]

Eye Protection: Safety glasses with side-shields or chemical goggles.[1][4]

Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially

when handling the solid form to avoid inhalation of dust particles.[1][2]

Skin and Body Protection: A lab coat is mandatory to prevent skin contact.

All handling of 2-Naphthyl methacrylate should be performed in a well-ventilated area or

under a chemical fume hood.[5]

Step-by-Step Disposal Protocol
The disposal of 2-Naphthyl methacrylate and its contaminated waste must be managed

through a licensed chemical waste disposal company.[5] Do not dispose of this chemical down

the drain or in regular trash.

Waste Segregation and Collection
Solid Waste: Collect unreacted 2-Naphthyl methacrylate, contaminated personal protective

equipment (gloves, masks), and other solid materials (e.g., weighing paper, contaminated

wipes) in a dedicated, clearly labeled, and sealable hazardous waste container. The

container must be compatible with the chemical.

Liquid Waste: If 2-Naphthyl methacrylate is in a solution, collect it in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other solvent

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.[6][7]

Spill Management
In the event of a spill, the following steps should be taken:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://polysciences.com/products/2-naphthyl-methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/578169
https://polysciences.com/products/2-naphthyl-methacrylate
https://www.sigmaaldrich.com/US/en/product/aldrich/578169
https://www.sigmaaldrich.com/US/en/product/aldrich/578169
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Naphthyl_Myristate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Naphthyl_Myristate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.benchchem.com/product/b084513?utm_src=pdf-body
https://www.quora.com/How-do-I-dispose-of-waste-methyl-methacrylate
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For solid spills, carefully sweep up the material, avoiding dust generation.[5] For

liquid spills, use an inert absorbent material to contain the spill.[5]

Collect: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.[5]

Decontaminate: Thoroughly clean the spill area with soap and water.[5]

Storage of Chemical Waste
Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated

chemical waste storage area.[5]

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, acids, and bases.[8]

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to schedule a pickup for the hazardous waste.[5]

Provide a complete and accurate description of the waste to the disposal company.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Naphthyl methacrylate waste.
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2-Naphthyl Methacrylate Disposal Workflow

Start: Generation of
2-Naphthyl Methacrylate Waste

Identify Waste Type

Solid Waste
(Unused reagent, contaminated PPE,

etc.)

Solid

Liquid Waste
(Solutions containing

2-Naphthyl Methacrylate)

Liquid

Collect in a labeled, sealed
hazardous waste container for solids.

Collect in a labeled, sealed
hazardous waste container for liquids.

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain with inert absorbent
3. Collect in sealed container

4. Decontaminate area

Yes

Store waste container in a designated,
secure chemical waste storage area.

No

Contact Environmental Health & Safety (EHS)
or licensed disposal company.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Naphthyl Methacrylate.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the Safety Data Sheet (SDS) for 2-Naphthyl methacrylate and consultation with

your institution's Environmental Health and Safety department. All local, state, and federal

regulations for hazardous waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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